molecular formula C12H15FN2O3 B591971 Alanine, N-[4-(aminocarbonyl)-3-fluorophenyl]-2-methyl-, methyl ester CAS No. 1242137-21-8

Alanine, N-[4-(aminocarbonyl)-3-fluorophenyl]-2-methyl-, methyl ester

Cat. No. B591971
CAS RN: 1242137-21-8
M. Wt: 254.261
InChI Key: RKZPPQSTEMLROE-UHFFFAOYSA-N
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Description

Synthesis Analysis

A series of amino acid methyl ester hydrochlorides were prepared in good to excellent yields by the room temperature reaction of amino acids with methanol in the presence of trimethylchlorosilane . This method is not only compatible with natural amino acids, but also with other aromatic and aliphatic amino acids .


Molecular Structure Analysis

The molecular formula of “Alanine, N-[4-(aminocarbonyl)-3-fluorophenyl]-2-methyl-, methyl ester” is C4H9NO2. The average mass is 103.120 Da and the monoisotopic mass is 103.063332 Da .


Chemical Reactions Analysis

Amino acid methyl esters are important intermediates in organic synthesis, which have been used in various areas such as peptide synthesis . A variety of reagents have been reported for the transformation of amino acids into amino acid methyl esters, which include protic acids (gaseous hydrochloric acid, sulfuric acid and p-toluene-sulfonic acid), thionyl chloride, 2,2-dimethoxypropane and ion-exchange resins (Amberlyst™-15) .


Physical And Chemical Properties Analysis

The physical and chemical properties of “Alanine, N-[4-(aminocarbonyl)-3-fluorophenyl]-2-methyl-, methyl ester” include a density of 1.0±0.1 g/cm3, boiling point of 101.5±13.0 °C at 760 mmHg, vapour pressure of 35.0±0.2 mmHg at 25°C, enthalpy of vaporization of 34.1±3.0 kJ/mol, flash point of -22.3±17.4 °C, index of refraction of 1.420, molar refractivity of 25.8±0.3 cm3, #H bond acceptors: 3, #H bond donors: 2, #Freely Rotating Bonds: 2, #Rule of 5 Violations: 0, ACD/LogP: -0.49, ACD/LogD (pH 5.5): -2.56, ACD/BCF (pH 5.5): 1.00, ACD/KOC (pH 5.5): 1.00, ACD/LogD (pH 7.4): -0.86, ACD/BCF (pH 7.4): 1.00, ACD/KOC (pH 7.4): 4.36, Polar Surface Area: 52 Å2, Polarizability: 10.2±0.5 10-24 cm3, Surface Tension: 31.8±3.0 dyne/cm, Molar Volume: 102.1±3.0 cm3 .

Scientific Research Applications

Proteomics Research

This compound is used as a biochemical in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used to study protein structures, interactions, and functions in a comprehensive way .

Medicine

The compound is an intermediate in the synthesis of Enzalutamide , a medication used primarily in the treatment of prostate cancer. Enzalutamide is an androgen receptor inhibitor that works by blocking the effects of testosterone in the body .

Biochemistry

In biochemistry, this compound is used for proteomics research . Proteomics is a branch of biochemistry that studies the complex set of proteins (proteome) produced by an organism. This compound could be used to investigate the structure, function, and interactions of the proteins in a cell .

Pharmacology

As an Active Pharmaceutical Ingredient (API), this compound offers a unique blend of chemical properties that make it a versatile tool in pharmacological research . It could be used in the development and testing of new drugs .

Chemical Synthesis

This compound is used in the Suzuki–Miyaura coupling reaction , a type of cross-coupling reaction, used to synthesize carbon–carbon bonds. The reaction is widely applied in the synthesis of fine chemicals and pharmaceuticals .

Research

This compound is used in various research fields. For instance, it has been used in the preparation of high molecular weight poly(acrylonitrile-co-3-amino-carbonyl-3-butenoic acid methyl ester) [P(AN-co-ABM)] by suspension polymerization in aqueous medium . The resultant P(AN-co-ABM) is a potential precursor for carbon fiber .

properties

IUPAC Name

methyl 2-(4-carbamoyl-3-fluoroanilino)-2-methylpropanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15FN2O3/c1-12(2,11(17)18-3)15-7-4-5-8(10(14)16)9(13)6-7/h4-6,15H,1-3H3,(H2,14,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RKZPPQSTEMLROE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C(=O)OC)NC1=CC(=C(C=C1)C(=O)N)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15FN2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID801169184
Record name N-[4-(Aminocarbonyl)-3-fluorophenyl]-2-methylalanine methyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801169184
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

254.26 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[4-(Aminocarbonyl)-3-fluorophenyl]-2-methylalanine Methyl Ester

CAS RN

1242137-21-8
Record name N-[4-(Aminocarbonyl)-3-fluorophenyl]-2-methylalanine methyl ester
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1242137-21-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name N-[4-(Aminocarbonyl)-3-fluorophenyl]-2-methylalanine methyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801169184
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods I

Procedure details

A solution of 2-(4-carbamoyl-3-fluorophenylamino)-2-methylpropanoic acid and K2CO3 (1.5 equivalents) in DMF (10 fold) was stirred at RT for 10 min. MeI (1.5 equivalents) was added and the reaction mixture was heated at 55-60° C. for 2 h. The solvent was removed under reduced pressure and the reaction mixture was poured in water, extracted with ethyl acetate (100 mL×2), dried over Na2SO4, concentrated and purified by column chromatography. 1H NMR (CDCl3, Freebase): δ (ppm) 7.9 (t, 1H), 6.5 (bs, 1H), 6.4 (d, 1H), 6.2 (d, 1H), 5.6 (bs, 1H), 4.6 (bs, 1H), 3.75 (s, 3H), 1.6 (s, 6H).
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Synthesis routes and methods II

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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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